Cas no 807624-23-3 (1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-)
807624-23-3 structure
Product Name:1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-
CAS No:807624-23-3
MF:C11H10N2O2
MW:202.209302425385
CID:715004
PubChem ID:45096779
Update Time:2025-04-19
1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-
- 1H-Imidazole-4-carboxylicacid,2-methyl-5-phenyl-(9CI)
- 2-methyl-4-phenyl-1H-imidazole-5-carboxylic acid
- 1H-Imidazole-4-carboxylic acid, 2-methyl-5-phenyl-
- DTXSID00667516
- 2-methyl-5-phenyl-1H-imidazol-4-ylcarboxylic acid
- 2-methyl-4-phenyl-1H-imidazol-5-ylcarboxylic acid
- 807624-23-3
- VICOSPWZPSCMHY-UHFFFAOYSA-N
- SCHEMBL5762947
-
- Inchi: 1S/C11H10N2O2/c1-7-12-9(10(13-7)11(14)15)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)(H,14,15)
- InChI Key: VICOSPWZPSCMHY-UHFFFAOYSA-N
- SMILES: OC(C1=C(C2C=CC=CC=2)N=C(C)N1)=O
Computed Properties
- Exact Mass: 202.074
- Monoisotopic Mass: 202.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 2
1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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